![molecular formula C13H16N2O2 B064886 tert-Butyl 3-methyl-1H-indazole-1-carboxylate CAS No. 174180-72-4](/img/structure/B64886.png)
tert-Butyl 3-methyl-1H-indazole-1-carboxylate
Overview
Description
Tert-Butyl 3-methyl-1H-indazole-1-carboxylate (TBMI) is an organic compound belonging to the class of indazole carboxylates. It is a white solid at room temperature and is soluble in most organic solvents. TBMI is widely used in the synthesis of various organic compounds, and has been studied for its potential applications in scientific research.
Scientific Research Applications
Synthesis and Structural Analysis :
- Used as a significant intermediate in the synthesis of 1H-indazole derivatives, with its structure confirmed through various spectroscopic methods and X-ray diffraction. This compound has been subject to crystallographic and conformational analysis, providing insights into its physicochemical features (Ye et al., 2021).
Pharmaceutical Applications :
- Applied in the synthesis of pharmaceutical compounds, such as the synthesis of 1-halobenzyl-1H-indazole-3-carboxylic acids, which have shown antispermatogenic activity (Corsi & Palazzo, 1976).
- Used in the synthesis of various indazole derivatives with potential antiarthritic effects, demonstrating versatility in medicinal chemistry applications (Bistocchi et al., 1981).
Chemical Modification and Catalysis :
- Involved in reactions like hydroformylation, leading to important intermediates for the synthesis of homochiral amino acid derivatives (Kollár & Sándor, 1993).
- Used in metal-free trifluoromethylation of indazoles, showing its utility in modifying the chemical structure of compounds for specific applications (Ghosh et al., 2018).
Synthesis of Complex Molecules :
- Plays a role in the combinatorial synthesis of fused tetracyclic heterocycles, highlighting its importance in creating complex molecular structures (Li et al., 2013).
Applications in Organic Synthesis :
- Utilized in various organic synthesis processes like the preparation of Diels-Alder reaction intermediates, demonstrating its versatility in synthetic organic chemistry (Padwa et al., 2003).
Properties
IUPAC Name |
tert-butyl 3-methylindazole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-9-10-7-5-6-8-11(10)15(14-9)12(16)17-13(2,3)4/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMUIKYZTKGHOEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=CC=CC=C12)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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